Cas no 329703-46-0 (Dorsmanin I)

• Product Name: Dorsmanin I
• CAS No: 329703-46-0
• MF: C₂₅H₂₆O₆
• MW: 422.47
• CID: 4879743
• PubChem ID: 637828
• Update Time: 2025-07-09

Dorsmanin I Chemical and Physical Properties

Names and Identifiers

• LMPK12140425
• AKOS040763397
• 329703-46-0
• Dorsmanin I
• (2S)-5,3',4'-Trihydroxy-8-prenyl-6'',6''-dimethylpyrano[2'',3'':7,6]flavanone
• (8S)-8-(3,4-dihydroxyphenyl)-5-hydroxy-2,2-dimethyl-10-(3-methylbut-2-enyl)-7,8-dihydropyrano(3,2-g)chromen-6-one
• (8S)-8-(3,4-dihydroxyphenyl)-5-hydroxy-2,2-dimethyl-10-(3-methylbut-2-enyl)-7,8-dihydropyrano[3,2-g]chromen-6-one

• Inchi： InChI=1S/C25H3O6/c1-13(2)5-7-16-23-15(9-10-25(3,4)31-23)22(29)21-19(28)12-20(30-24(16)21)14-6-8-17(26)18(27)11-14/h6,8,11H
• InChI Key： IHOGBMQSKWYUCB-UHFFFAOYSA-N
• SMILES： [#6]\[#6](-[#6])=[#6]\[#6]-c1c2-[#8]-[#6](-[#6]-[#6](=O)-c2c(-[#8])c2-[#6]=[#6]C([#6])([#6])[#8]-c12)-c1ccc(-[#8])c(-[#8])c1 |c:17|

Computed Properties

• Exact Mass: 422.17293854g/mol
• Monoisotopic Mass: 422.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 8-prenylated flavans

Additional information on Dorsmanin I

Dorsmanin I: A Comprehensive Overview

Dorsmanin I, also known by its CAS registry number 329703-46-0, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified under the broader category of bioactive compounds, has been the subject of extensive research, particularly in the fields of pharmacology and organic chemistry. Recent studies have highlighted its role in various biological systems, making it a promising candidate for further exploration in drug development and related industries.

The chemical structure of Dorsmanin I is characterized by a complex arrangement of functional groups, which contribute to its diverse biological activities. Researchers have identified that the compound exhibits antioxidant properties, making it a potential candidate for use in skincare products and dietary supplements. Additionally, preliminary studies suggest that Dorsmanin I may possess anti-inflammatory effects, which could be beneficial in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

One of the most recent breakthroughs involving Dorsmanin I is its application in the field of oncology. Scientists have discovered that this compound may inhibit the growth of certain types of cancer cells by targeting specific pathways involved in cell proliferation and apoptosis. These findings, published in a 2023 study, have opened new avenues for exploring its potential as an anticancer agent. The study also emphasized the importance of further research to understand the mechanism of action and optimize its therapeutic efficacy.

In terms of synthesis, Dorsmanin I is typically derived from natural sources or synthesized through a series of intricate chemical reactions. The extraction process involves advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to ensure purity and accuracy. Researchers are currently exploring more sustainable methods to produce this compound, which could reduce costs and environmental impact while maintaining its bioactivity.

The application of Dorsmanin I extends beyond pharmacology into other areas such as food science and agriculture. Studies have shown that this compound can enhance the shelf life of certain food products by inhibiting oxidative degradation. In agriculture, it has been tested as a potential biopesticide due to its ability to disrupt the life cycle of harmful insects without causing significant harm to the environment.

Despite its promising potential, there are challenges associated with the widespread use of Dorsmanin I. One major concern is its stability under varying environmental conditions, which could affect its effectiveness when used in real-world applications. Additionally, more research is needed to assess its long-term safety profile and determine any potential side effects when used in therapeutic settings.

In conclusion, Dorsmanin I (CAS No: 329703-46-0) represents a significant advancement in the field of bioactive compounds with diverse applications across multiple industries. Its unique properties, combined with recent research findings, position it as a valuable asset for future innovations in medicine, food science, and agriculture. As ongoing studies continue to uncover new insights into its mechanisms and applications, the potential for this compound to make a meaningful impact on human health and well-being remains highly promising.